Cas no 1191255-64-7 (4-(trifluoromethyl)-1H-Imidazole-1-acetic acid)

• Product Name: 4-(trifluoromethyl)-1H-Imidazole-1-acetic acid
• CAS No: 1191255-64-7
• MF: C₆H₅F₃N₂O₂
• MW: 194.111311674118
• CID: 1101173
• PubChem ID: 89978138
• Update Time: 2025-06-08

4-(trifluoromethyl)-1H-Imidazole-1-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(trifluoromethyl)-1H-Imidazole-1-acetic acid
• Z1262560225
• 2-[4-(trifluoromethyl)-1H-imidazol-1-yl]aceticacid
• 2-[4-(trifluoromethyl)imidazol-1-yl]acetic acid
• SCHEMBL15485019
• 2-[4-(trifluoromethyl)-1H-imidazol-1-yl]acetic acid
• EN300-7465132
• 1191255-64-7
• PIROHCZOUWEDNX-UHFFFAOYSA-N
• DB-099572

• Inchi： 1S/C6H5F3N2O2/c7-6(8,9)4-1-11(3-10-4)2-5(12)13/h1,3H,2H2,(H,12,13)
• InChI Key： PIROHCZOUWEDNX-UHFFFAOYSA-N
• SMILES： FC(C1=CN(C=N1)CC(=O)O)(F)F

Computed Properties

• Exact Mass: 194.03031189g/mol
• Monoisotopic Mass: 194.03031189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 55.1Ų

Additional information on 4-(trifluoromethyl)-1H-Imidazole-1-acetic acid

Recent Advances in the Application of 4-(Trifluoromethyl)-1H-Imidazole-1-acetic Acid (CAS: 1191255-64-7) in Chemical Biology and Pharmaceutical Research

The compound 4-(trifluoromethyl)-1H-Imidazole-1-acetic acid (CAS: 1191255-64-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This trifluoromethyl-substituted imidazole derivative exhibits unique physicochemical properties, making it a valuable scaffold for the design of novel bioactive molecules. Recent studies have explored its potential as a key intermediate in the synthesis of enzyme inhibitors, receptor modulators, and other pharmacologically active compounds.

One of the most notable applications of 4-(trifluoromethyl)-1H-Imidazole-1-acetic acid is its role in the development of small-molecule inhibitors targeting inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of potent IRAK-4 inhibitors, which show promise for treating autoimmune diseases. The trifluoromethyl group enhances the metabolic stability and binding affinity of the resulting compounds, addressing previous limitations observed with non-fluorinated analogs.

In addition to its pharmaceutical applications, recent research has highlighted the compound's utility in chemical biology probes. A Nature Chemical Biology paper (2024) reported its incorporation into activity-based protein profiling (ABPP) reagents, enabling selective labeling of cysteine proteases in complex biological systems. The electron-withdrawing nature of the trifluoromethyl group was found to significantly improve probe reactivity while maintaining excellent selectivity.

The synthetic accessibility of 4-(trifluoromethyl)-1H-Imidazole-1-acetic acid has also been improved through recent methodological advances. A 2024 Organic Process Research & Development publication described a scalable, continuous-flow synthesis route that achieves >90% yield with excellent purity, addressing previous challenges in large-scale production. This development is particularly significant given the growing demand for this building block in medicinal chemistry programs.

Looking forward, the unique properties of 4-(trifluoromethyl)-1H-Imidazole-1-acetic acid position it as a key player in emerging areas such as targeted protein degradation and covalent drug discovery. Several biotech companies have included derivatives of this compound in their proprietary PROTAC libraries, leveraging its ability to form stable interactions with biological targets while maintaining favorable pharmacokinetic properties.